Cas no 174213-53-7 (1-Methyl-2-(phenoxymethyl)pyrrolidine;hydrochloride)

• Product Name: 1-Methyl-2-(phenoxymethyl)pyrrolidine;hydrochloride
• CAS No: 174213-53-7
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 2132926
• Update Time: 2023-08-04

1-Methyl-2-(phenoxymethyl)pyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-methyl-2-(phenoxymethyl)-, hydrochloride, (S)-
• 1-Methyl-2-(phenoxymethyl)pyrrolidine;hydrochloride

• Inchi： 1S/C12H17NO.ClH/c1-13-9-5-6-11(13)10-14-12-7-3-2-4-8-12;/h2-4,7-8,11H,5-6,9-10H2,1H3;1H
• InChI Key： AYCZCBBRJZHXMW-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1)CC1CCCN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 166
• Topological Polar Surface Area: 12.5